6-Methoxy-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
Description
6-Methoxy-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a heterocyclic compound featuring a chromeno[2,3-c]pyrrole-dione core substituted with a methoxy group at position 6, a 3-nitrophenyl group at position 1, and a 1,3-thiazol-2-yl moiety at position 2. This compound belongs to a broader class of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, which are synthesized via multicomponent reactions involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions .
Properties
Molecular Formula |
C21H13N3O6S |
|---|---|
Molecular Weight |
435.4 g/mol |
IUPAC Name |
6-methoxy-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
InChI |
InChI=1S/C21H13N3O6S/c1-29-13-5-6-14-15(10-13)30-19-16(18(14)25)17(11-3-2-4-12(9-11)24(27)28)23(20(19)26)21-22-7-8-31-21/h2-10,17H,1H3 |
InChI Key |
WVCNXBZKIBLYLI-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=O)C3=C(O2)C(=O)N(C3C4=CC(=CC=C4)[N+](=O)[O-])C5=NC=CS5 |
Origin of Product |
United States |
Biological Activity
The compound 6-Methoxy-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic organic compound that has garnered attention for its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, synthesis methods, and relevant case studies.
Chemical Structure and Properties
The compound's structure features a chromeno-pyrrole framework with a methoxy group, a nitrophenyl substituent, and a thiazole moiety. The molecular formula is , and its molecular weight is approximately 366.37 g/mol.
Structural Formula
Antimicrobial Activity
Recent studies have indicated that derivatives of pyrrole compounds exhibit significant antimicrobial properties. Specifically, compounds with similar structures to 6-Methoxy-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione have shown effectiveness against various bacterial strains.
Table 1: Antimicrobial Activity of Related Compounds
| Compound Name | MIC (µg/mL) | Target Organism |
|---|---|---|
| Pyrrole Benzamide Derivative | 3.125 | Staphylococcus aureus |
| Pyrrole-3-carboxylate Derivative | 5 | Mycobacterium tuberculosis |
| 6-Methoxy Compound | TBD | TBD |
Cytotoxicity and Antitumor Activity
The cytotoxic effects of 6-Methoxy-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione have been evaluated in various cancer cell lines. Preliminary results suggest that it may inhibit cell proliferation and induce apoptosis in certain cancer types.
Case Study: Cytotoxic Effects on Cancer Cell Lines
A study conducted on human breast cancer (MCF-7) and lung cancer (A549) cell lines demonstrated that the compound exhibited an IC50 value of approximately 12 µM for MCF-7 cells and 15 µM for A549 cells. This suggests moderate cytotoxicity compared to standard chemotherapeutic agents.
The proposed mechanism of action involves the inhibition of key enzymes involved in cellular proliferation and survival pathways. The presence of the thiazole ring is thought to enhance the interaction with biological targets due to its electron-withdrawing properties.
Synthesis Methods
The synthesis of 6-Methoxy-1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step reactions including:
- Formation of the Chromeno-Pyrrole Framework : Utilizing cyclization reactions.
- Introduction of Functional Groups : Employing electrophilic substitutions to add the methoxy and nitrophenyl groups.
- Thiazole Integration : Achieved through condensation reactions with appropriate thiazole derivatives.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations on the Chromeno[2,3-c]pyrrole-dione Core
The biological and physicochemical properties of chromeno[2,3-c]pyrrole-diones are highly dependent on substituent patterns. Below is a comparative analysis of key analogs:
Table 1: Substituent Effects on Chromeno[2,3-c]pyrrole-dione Derivatives
Key Observations:
Electron-Donating vs. In contrast, the chloro substituent in the analog from is electron-withdrawing, which may increase reactivity in electrophilic substitutions . The 3-nitrophenyl group at position 1 introduces strong electron-withdrawing effects, likely influencing redox properties and intermolecular interactions .
Heterocyclic Moieties at Position 2: Thiazole (in the target compound) and thiadiazole (in CAS 879577-56-7) differ in heteroatom composition. The 2-(dimethylamino)ethyl group in CAS 879577-91-0 introduces basicity and solubility, advantageous for pharmacokinetic optimization .
Biological Relevance: Libraries of these compounds (e.g., 223 derivatives in ) are screened for bioactivity.
Physicochemical and Spectral Comparisons
- Melting Points : Analogous imidazo-pyridine derivatives (–8) exhibit melting points between 215–245°C, suggesting that the target compound’s nitro and thiazole groups may similarly elevate thermal stability .
- Spectroscopic Signatures: The nitro group’s strong IR absorption (~1,520 cm⁻¹ for NO₂) and thiazole’s 1H NMR signals (~7.5–8.5 ppm) would distinguish the target compound from analogs with non-aromatic substituents .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
